Cas no 65894-86-2 (3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-)

• Product Name: 3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-
• CAS No: 65894-86-2
• MF: C₉H₈N₂OS₃
• MW: 256.367617607117
• CID: 397133
• PubChem ID: 71375326
• Update Time: 2025-04-19

3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Dithiazole-3-thione, 5-[(hydroxyphenylmethyl)amino]-
• 5-[[hydroxy(phenyl)methyl]amino]-1,2,4-dithiazole-3-thione
• 65894-86-2
• 5-{[Hydroxy(phenyl)methyl]amino}-3H-1,2,4-dithiazole-3-thione
• DTXSID50798066

• Inchi： 1S/C9H8N2OS3/c12-7(6-4-2-1-3-5-6)10-8-11-9(13)15-14-8/h1-5,7,12H,(H,10,11,13)
• InChI Key： XAWFPKCPDMVYOO-UHFFFAOYSA-N
• SMILES： S1C(=NC(=S)S1)NC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 255.98004
• Monoisotopic Mass: 255.97987640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 44.62